Cas no 1248680-49-0 (1-(pyrrolidin-2-yl)methylimidazolidin-2-one)

• Product Name: 1-(pyrrolidin-2-yl)methylimidazolidin-2-one
• CAS No: 1248680-49-0
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• MDL: MFCD16792525
• CID: 5167742
• PubChem ID: 62542540
• Update Time: 2025-10-29

1-(pyrrolidin-2-yl)methylimidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(pyrrolidin-2-ylmethyl)imidazolidin-2-one
• 1-[(pyrrolidin-2-yl)methyl]imidazolidin-2-one
• 2-Imidazolidinone, 1-(2-pyrrolidinylmethyl)-
• 1-(pyrrolidin-2-yl)methylimidazolidin-2-one

• MDL： MFCD16792525
• Inchi： 1S/C8H15N3O/c12-8-10-4-5-11(8)6-7-2-1-3-9-7/h7,9H,1-6H2,(H,10,12)
• InChI Key： LVCLOAQIBREHEW-UHFFFAOYSA-N
• SMILES： O=C1NCCN1CC1CCCN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 183
• XLogP3: -0.5
• Topological Polar Surface Area: 44.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 1-(pyrrolidin-2-yl)methylimidazolidin-2-one

1-(Pyrrolidin-2-yl)methylimidazolidin-2-one (CAS No. 1248680-49-0): A Comprehensive Overview

The compound 1-(pyrrolidin-2-yl)methylimidazolidin-2-one (CAS No. 1248680-49-0) is a fascinating molecule with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound belongs to the class of imidazolidinones, which are known for their versatile applications in organic synthesis, pharmaceuticals, and advanced materials.

Chemical Structure and Synthesis

The molecular structure of 1-(pyrrolidin-2-yl)methylimidazolidin-2-one consists of an imidazolidinone ring fused with a pyrrolidine moiety, creating a bicyclic system with significant structural rigidity and electronic properties. The synthesis of this compound typically involves multi-step reactions, often starting from readily available starting materials such as pyrrolidine derivatives and carbonyl compounds.

Recent advancements in synthetic methodologies have enabled the efficient construction of this compound with high purity and yield. For instance, researchers have employed catalytic asymmetric synthesis to produce enantiomerically enriched versions of 1-(pyrrolidin-2-yl)methylimidazolidin-2-one, which are valuable for exploring its stereochemical properties in biological systems.

Applications in Pharmaceutical Research

One of the most promising applications of 1-(pyrrolidin-2-yl)methylimidazolidin-2-one lies in the field of drug discovery. The compound's rigid bicyclic structure makes it an excellent candidate for use as a scaffold in the design of bioactive molecules targeting various therapeutic areas, such as central nervous system disorders and cancer.

Preliminary studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase (AChE). Furthermore, its ability to modulate ion channels has been explored, suggesting potential applications in pain management.

Materials Science and Catalysis

Beyond its role in pharmaceuticals, 1-(pyrrolidin-2-yl)methylimidazolidin-2-one has also found utility in materials science, particularly as a precursor for the synthesis of advanced polymers and hybrid materials. Its nitrogen-rich structure makes it suitable for forming coordination polymers or metal organic frameworks (MOFs), which have applications in gas storage and catalysis.

In catalytic applications, this compound has been used as a ligand in transition metal complexes, facilitating various organic transformations such as cross-coupling reactions and asymmetric reductions. Recent studies have highlighted its effectiveness as a catalyst for the Heck reaction under mild conditions, demonstrating its potential for industrial-scale applications.

Toxicological Studies and Safety Profile

Understanding the safety profile of 1-(pyrrolidin-2-yl)methylimidazolidin-2-one is crucial for its widespread use in both therapeutic and industrial contexts. Acute toxicity studies conducted on laboratory animals have indicated that the compound exhibits low toxicity when administered at typical experimental doses.

However, chronic toxicity studies are still underway to fully assess its long-term effects on biological systems. Researchers are particularly interested in evaluating its potential genotoxicity and carcinogenicity using state-of-the-art techniques such as comet assays and Ames tests.

Future Directions and Research Opportunities

The future of 1-(pyrrolidin-2-yl)methylimidazolidin-2-one looks promising, with ongoing research exploring its potential in emerging fields such as green chemistry and sustainable materials development. Scientists are actively investigating methods to synthesize this compound using environmentally friendly protocols, such as microwave-assisted synthesis or enzymatic catalysis.

Additionally, there is growing interest in leveraging the unique electronic properties of this compound for applications in optoelectronics and energy storage devices like supercapacitors and lithium-ion batteries.

In conclusion, 1-(pyrrolidin-2-yl)methylimidazolidin-2-one (CAS No. 1248680) is a multifaceted compound with diverse applications across various scientific disciplines. Its structural versatility, combined with recent advancements in synthetic methodologies and application development, positions it as a key player in both academic research and industrial innovation.